2-Methylbutanoic acid

2-Methylbutanoic acid, also known as 2-methylbutyric acid, is a branched-chain alkyl carboxylic acid with the chemical formula $\text{C}_5\text{H}_{10}\text{O}_2$. It belongs to the class of organic compounds known as methyl-branched fatty acids, characterized by an acyl chain that has a methyl branch. This compound exists in two enantiomeric forms: (R)-2-methylbutanoic acid and (S)-2-methylbutanoic acid. The (R)-enantiomer is found in cocoa beans, while the (S)-enantiomer is present in various fruits such as apples and apricots, and contributes to the scent of certain orchids like Luisia curtisii .

In biological systems, 2-Methylbutanoic acid is produced as a metabolite during the breakdown of the amino acid leucine by bacteria []. Its specific mechanism of action within these processes is not yet fully elucidated and requires further research.

2-Methylbutanoic acid is considered a mild irritant and may cause skin and eye irritation upon contact.

• Flammability: Combustible liquid
• Toxicity: Limited data available on its specific toxicity. Handle with care following standard laboratory procedures for organic acids.

Bacterial Metabolite

One area of research focuses on the role of 2-Methylbutanoic acid as a bacterial metabolite. Bacteria can produce this compound during nutrient starvation []. Understanding the pathway for its production and its role in bacterial survival under stress conditions could contribute to the development of new antibiotics or strategies to combat bacterial growth.

• Formation of Derivatives: It can form amide, ester, anhydride, and acid chloride derivatives. The acid chloride is often used as an intermediate for synthesizing these derivatives.
• Reactions with Alcohols: It reacts with alcohols to form esters, which are commonly used in flavoring and fragrance applications.
• Decarboxylation: Under certain conditions, it can undergo decarboxylation to yield hydrocarbons.

These reactions are indicative of its behavior as a fatty acid, allowing for versatility in organic synthesis .

2-Methylbutanoic acid is recognized for its presence in various biological systems. It is produced from the amino acid leucine during nutrient starvation in bacteria and serves as a metabolite in humans. Its biological roles include participation in metabolic pathways and potential implications in energy metabolism. The compound's enantiomers exhibit different olfactory properties; for instance, (S)-2-methylbutanoic acid has a sweet, fruity odor, while (R)-2-methylbutanoic acid has a pungent, cheesy scent .

The synthesis of racemic 2-methylbutanoic acid can be achieved through several methods:

• Grignard Reaction: One common method involves the Grignard reaction using 2-chlorobutane and carbon dioxide to produce the acid .
• Asymmetric Hydrogenation: Another approach includes asymmetric hydrogenation of tiglic acid using a ruthenium-BINAP catalyst to selectively produce either enantiomer .
• Historical Synthesis: The first enantioselective synthesis was reported in 1904 by W. Marckwald using ethyl(methyl)malonic acid and brucine .

These methods highlight the compound's accessibility for research and industrial applications.

2-Methylbutanoic acid has several applications across different fields:

• Flavoring Agents: Due to its unique odor profiles, both enantiomers are utilized as flavoring agents in food products. The (S)-enantiomer is particularly valued for its pleasant scent .
• Fragrance Industry: Its distinct smells make it suitable for use in perfumes and scented products.
• Biochemical Research: As a metabolite, it serves as a model compound for studying metabolic pathways involving branched-chain fatty acids .

Several compounds share structural similarities with 2-methylbutanoic acid. Below is a comparison highlighting their uniqueness:

While all these compounds belong to the same family of fatty acids, 2-methylbutanoic acid is distinguished by its branched structure and unique olfactory characteristics that vary significantly between its enantiomers .

The characteristic smell emitted from two scale insects,

Kazutoshi Sakurai, Kenichi Tomiyama, Yoshihiro Yaguchi, Yoshinori Asakawa
PMID: 32419623   DOI: 10.1080/09168451.2020.1763156

Abstract

The volatile components emitted from two scale insects,
and
, were identified using GC-MS analysis. The major volatile components of the solvent extract from
were α-humulene (35.8%) and δ-cadinene (17.0%), while those of
were β-selinene (10.3%) and β-elemene (5.1%). In GC/olfactometry, linalool, butyric acid, 3-methylbutyric acid, 2-methylbutyric acid, and vanillin were identified as the odor-active components of the extract from
, in addition to trace amounts of
-4,5-epoxy-(2
)-decenal, 4-methyl-(3
)-hexenoic acid, and phenylacetic acid. With regard to
-4,5-epoxy-(2
)-decenal, 3-methylbutyric acid, and phenylacetic acid were identified as the odor-active components. Besides, decan-1,4-olide (γ-decalactone) with milky cherry-like note and 3-hydroxy-4,5-dimethylfuran-2(5
)-one (sotolone) with brown sugar-like note were also detected as the characteristic cherry-like sweet-and-sour note of these two scale insects.
GC: Gas chromatography; GC/O: gas chromatography/olfactometry.

A comparative study of the volatile profile of wine vinegars with protected designation of origin by headspace stir bar sorptive extraction

Rocío Ríos-Reina, M Pilar Segura-Borrego, Diego L García-González, M Lourdes Morales, Raquel M Callejón
PMID: 31284980   DOI: 10.1016/j.foodres.2019.04.071

Abstract

The characteristic volatile profile of the Spanish Vinagre de Jerez (VJ), Vinagre de Condado de Huelva (VC) and Vinagre de Montilla-Moriles (VMM) protected designation of origin (PDO) wine vinegars has been studied and compared for the first time by headspace stir bar sorptive extraction-gas chromatography-mass spectrometry (HSSE-GC-MS). The possible markers of each category and PDO were assessed. Acetates were the majority group in all vinegars, while ketones, C
-norisoprenoids and volatile phenols showed significant differences between the three PDOs. Analysis of variance (ANOVA), heatmap and partial least squares-discriminant analysis (PLS-DA) were performed. According to these results, 1-heptanol, methyl nonanoate, 2-methylbutanoic acid, 2,2,6-trimethyl-cyclohexanone, trans-2-decenal, eucalyptol and α-terpineol, were the most significant compounds for differentiating of VC, diacetyl and acetoin, ethyl 3-ethoxypropanoate, 2- and 3-heptanone, 2-methyl-1-hexadecanol, 1-octen-3-ol, p-Cresol and camphene for VMM; and β-damascenone, 5-hydroxymethylfurfural, 3-heptanol, trans-2-hexen-1-ol and trans-2-hexen-1-yl acetate for VJ. Classification results showed that 100% of PDO samples were correctly classified, reaffirming the utility of the volatile profiles for classifying and authenticating wine vinegar PDOs.

Enantiomeric ratios of 2-methylbutanoic acid and its methyl ester: Elucidation of novel biogenetic pathways towards (R)-methyl 2-methylbutanoate in a beverage fermented with shiitake

Yanyan Zhang, Marco Alexander Fraatz, Florian Birk, Marina Rigling, Andreas Hammer, Holger Zorn
PMID: 30381215   DOI: 10.1016/j.foodchem.2018.06.027

Abstract

Up to 35% of (R)-methyl 2-methylbutanoate (M2MB) was observed in a beverage fermented with shiitake. As M2MB naturally occurs typically in high excesses of the (S)-enantiomer, the origin of the (R)-ester was elucidated by stable isotope labeled precursor-feeding studies. (R)-2-Methylbutanoic acid was identified as the main precursor in the substrate wort. Trace amounts of (R)-M2MB were produced by transformation of unsaturated secondary metabolites (tiglic aldehyde and tiglic acid) derived from l-isoleucine. Surprisingly, shiitake esterified (R)-2-methylbutanoic acid faster to (R)-M2MB than the corresponding (S)-enantiomer. Concurrently, spontaneous non-enantioselective degradation of M2MB occurred in shiitake. This explains diverse enantiomeric ratios of M2MB and different enantiomeric ratios of 2-methylbutanoic acid and M2MB in the beverage. As the odor threshold values of (R)-and (S)-M2MB differ significantly, these findings are of high relevance for the overall flavor of the fermented beverage and elucidate the discrepancy of enantiomeric ratios of 2-alkyl-branched acids and esters reported in nature.

Effects of concentrate-to-forage ratios and 2-methylbutyrate supplementation on ruminal fermentation, bacteria abundance and urinary excretion of purine derivatives in Chinese Simmental steers

C Wang, Q Liu, G Guo, W J Huo, C X Pei, S L Zhang, H Wang
PMID: 29717516   DOI: 10.1111/jpn.12915

Abstract

This study evaluated the effects of dietary concentrate levels and 2-methylbutyrate (2MB) supplementation on performance, ruminal fermentation, bacteria abundance, microbial enzyme activity and urinary excretion of purine derivatives (PD) in steers. Eight ruminally cannulated Simmental steers (12 months of age; 389 ± 3.7 kg of body weight) were used in a replicated 4 × 4 Latin square design with a 2 × 2 factorial arrangement. Moderate-concentrate (400 g/kg diet [MC]) or high-concentrate (600 g/kg diet [HC]) diets were fed with or without 2MB (0 g/day [2MB-] or 15.0 g/day [2MB+]). Dry matter intake and average daily gain increased, but feed conversion ratio decreased with the HC diet or 2MB supplementation. Ruminal pH decreased, but total volatile fatty acid increased with the HC diet or 2MB supplementation. Molar proportion of acetate and acetate-to-propionate ratio decreased with the HC diet, but increased with 2MB supplementation. Propionate molar proportion and ruminal NH
-N content increased with the HC diet, but decreased with 2MB supplementation. Neutral detergent fibre degradability decreased with the HC diet, but increased with 2MB supplementation. Crude protein degradability increased with the HC diet or 2MB supplementation. Abundance of Ruminococcus albus, Ruminococcus flavefaciens, Fibrobacter succinogenes and Bufyrivibrio fibrisolvens as well as activities of carboxymethyl cellulase, cellobiase, xylanase and pectinase decreased with the HC diet, but increased with 2MB supplementation. However, abundance of Prevotella ruminicola and Ruminobacter amylophilus as well as activities of α-amylase and protease increased with the HC diet or 2MB supplementation. Total PD excretion also increased with the HC diet or 2MB supplementation. The results suggested that growth performance, ruminal fermentation, CP degradability and total PD excretion increased with increasing dietary concentrate level from 40% to 60% or 2MB supplementation. The observed diet × 2MB interaction indicated that supplementation of 2MB was more efficacious for improving growth performance, ruminal fermentation and total PD excretion with promoted ruminal bacteria abundance and enzyme activity in the MC diet than in the HC diet.

Bioassay-guided isolation of anti-seizure principles from Semen Pharbitidis using a zebrafish pentylenetetrazol seizure model

Maoxuan Liu, Daniëlle Copmans, Jing-Guang Lu, Ming-Rong Yang, Jo Sourbron, Annelii Ny, Zhi-Hong Jiang, Peter A M de Witte, Walter Luyten
PMID: 30572093   DOI: 10.1016/j.jep.2018.12.024

Abstract

Semen Pharbitidis, the seeds of Pharbitis nil (Linn.) Choisy (Convolvulaceae) is a well-known traditional Chinese medicinal plant used for treating helminthiasis and epilepsy in China.
This study aims to identify the anti-seizure components from Semen Pharbitidis.
A bioassay-guided isolation of anti-seizure compounds from Semen Pharbitidis was performed using a zebrafish pentylenetetrazol seizure model. The structures of active compounds were elucidated by high resolution mass spectrometry. The fragments of active compounds were tested for anti-seizure activity as well.
The bioassay-guided isolation of ethanol extract of Semen Pharbitidis led to a group of resin glucosides, namely pharbitin. One of the fragments of pharbitin, 2-methylbutyric acid, also showed anti-seizure activity.
We provided further experimental scientific evidence to support the traditional use of Semen Pharbitidis for the treatment of epilepsy. Pharbitin was identified to be the main anti-seizure component in Semen Pharbitidis.

Effects of dietary protein levels and 2-methylbutyrate on ruminal fermentation, nutrient degradability, bacterial populations and urinary purine derivatives in Simmental steers

C Wang, Q Liu, G Guo, W J Huo, C X Pei, S L Zhang, W Z Yang
PMID: 29095532   DOI: 10.1111/jpn.12797

Abstract

The objective of this study was to evaluate the effects of dietary crude protein (CP) levels and 2-methylbutyrate (MB) supplementation on ruminal fermentation, bacterial populations, microbial enzyme activity and urinary excretion of purine derivatives (PD) in Simmental steers. Eight ruminally cannulated Simmental steers, averaging 18 months of age and 465 ± 8.6 kg of body weight (BW), were used in a replicated 4 × 4 Latin square design by a 2 × 2 factorial arrangement. Low protein (98.5 g CP/kg dry matter [LP] or high protein (128.7 g CP/kg dry matter [HP]) diets were fed with MB supplementation (0 g [MB-] or 16.8 g steer
day
[MB+]). Steers were fed a total mixed ration with dietary corn straw to concentrate ratio of 50:50 (dry matter [DM] basis). The CP × MB interaction was observed for ruminal total VFA, molar proportions of acetate and propionate, acetate to propionate ratio, ammonia-N, effective degradability of neutral detergent fibre (NDF) and CP, microbial enzyme activity, bacterial populations and total PD excretion (p < .05). Ruminal pH decreased (p < .05), but ruminal total VFA concentration increased (p < .05) with increasing dietary CP level or MB supplementation. Acetate molar proportion increased (p = .043) with MB supplementation, but was not affected by dietary CP level. Propionate molar proportion decreased (p < .05) with increasing dietary CP level or MB supplementation. Consequently, acetate-to-propionate ratio increased (p = .001) with MB supplementation, but was not affected by dietary CP level. Ruminal ammonia-N content increased (p = .034) with increasing dietary CP level, but decreased (p = .012) with MB supplementation. The effective degradability of NDF and CP increased (p < .05) with increasing dietary CP level or MB supplementation. Microbial enzyme activity, bacterial populations and total PD excretion also increased (p < .05) with increasing dietary CP level or MB supplementation. The results indicated that ruminal fermentation, nutrient degradability, microbial enzyme activity, ruminal bacterial populations and microbial protein synthesis improved with increasing dietary CP level or MB supplementation in steers.

RIFM fragrance ingredient safety assessment, 2-methylbutyric acid, CAS Registry Number 116-53-0

A M Api, F Belmonte, D Belsito, D Botelho, M Bruze, G A Burton Jr, J Buschmann, M L Dagli, M Date, W Dekant, C Deodhar, A D Fryer, S Gadhia, L Jones, K Joshi, S La Cava, A Lapczynski, M Lavelle, D C Liebler, M Na, D O'Brien, T M Penning, G Ritacco, J Romine, N Sadekar, D Salvito, T W Schultz, I G Sipes, G Sullivan, Y Thakkar, Y Tokura, S Tsang
PMID: 31199989   DOI: 10.1016/j.fct.2019.110574

Abstract

Convenient enzymatic resolution of (R,S)-2-methylbutyric acid catalyzed by immobilized lipases

Mateus Mittersteiner, Bruna Luiza Linshalm, Ana Paula Furlan Vieira, Patrícia Bulegon Brondani, Dilamara Riva Scharf, Paulo Cesar de Jesus
PMID: 29083057   DOI: 10.1002/chir.22779

Abstract

The application of several immobilized lipases has been explored in the enantioselective esterification of (R,S)-2-methylbutyric acid, an insect pheromone precursor. With the use of Candida antarctica B, using hexane as solvent, (R)-pentyl 2-methylbutyrate was prepared in 2 h with c 40%, ee
90%, and E = 35, while Thermomyces lanuginosus leads to c 18%, ee
91%, and E = 26. The (S)-enantiomer was obtained by the use of Candida rugosa or Rhizopus oryzae (2-h reaction, c 34% and 35%, ee
75 and 49%, and E = 10 and 4, respectively). Under optimal conditions, the effect of the solvent, the molar ratio, and the nucleophile were evaluated.

Computational study of the binding mechanism of medium chain acyl-CoA synthetase with substrate in Methanosarcina acetivorans

Juan Du, Xiaolu Wang, Qingjuan Nie, Jianming Yang, Xiaojun Yao
PMID: 28751277   DOI: 10.1016/j.jbiotec.2017.07.025

Abstract

The acyl-AMP forming family of adenylating enzymes catalyzes the formation of acyl-CoA from an acyl substrate, ATP, and CoA, which is a metabolite of many catabolic and anabolic processes. The medium-chain acyl-CoA synthetase from Methanosarcina acetivorans, designated Macs
, uses 2-methylbutyrate as its preferred substrate. It is reported that the interaction between the sidechain of Cys298 and Lys256 of this enzyme is important for the catalytic activity. The mutation of these residues resulted in the changes of the structure stability and the reduced or absence catalytic activity. In the present study, the binding mechanism between the substrate 2-methylbutyrate- AMP (2MeBA) and Macs
were explored by integrating multiple computational methods including molecular docking, molecular dynamics simulations, binding free energy calculation, active site access channel analysis and principal component analysis. The binding free energy between WT, mutated Macs and substrate was calculated by MM-GBSA method, which indicated that the binding affinity between this enzyme and substrate was stronger in the WT than that in the mutated forms (K256L, K256T and C298Y). Per-residue binding free energy decomposition identified some residues, such as Gly327, Phe350, Gly351, Gln352 and Lys461, which are important for the enzyme and substrate binding affinity. The access channels of the mutant system (Macs
, Macs
and Macs
) were found to be different from those in the wild-type systems. It suggested that K256L and C298Y induced larger flexibility to the overall protein compared with the WT, whereas K256T induced larger flexibility to the partial protein compared with the WT by PCA vector porcupines. This study provides novel insight to understand the substrate binding mechanism of Macs and useful information for the rational enzyme design.

Exploring the Benefit of 2-Methylbutyric Acid in Patients Undergoing Hemodialysis Using a Cardiovascular Proteomics Approach

Ping-Hsun Wu, Yi-Wen Chiu, Hsin-Bai Zou, Cheng-Chih Hsu, Su-Chu Lee, Yi-Ting Lin, Yi-Chun Tsai, Mei-Chuan Kuo, Shang-Jyh Hwang
PMID: 31842275   DOI: 10.3390/nu11123033

Abstract

Short-chain fatty acids (SCFAs) can reduce pro-inflammatory parameters and oxidative stress, providing potential cardiovascular (CV) benefits. Although some evidence links SCFAs with host metabolic health via several biological mechanisms, the role of SCFA on CV disease in patients with kidney disease remains unclear. Herein, we investigate the association between a SCFA, 2-methylbutyric acid, and target CV proteomics to explore the potential pathophysiology of SCFA-related CV benefit in patients with kidney disease. Circulating 2-methylbutyric acid was quantified by high-performance liquid chromatography and 181 CV proteins by a proximity extension assay in 163 patients undergoing hemodialysis (HD). The associations between 2-methylbutyric acid and CV proteins were evaluated using linear regression analysis with age and gender, and multiple testing adjustment. The selected CV protein in the discovery phase was further confirmed in multivariable-adjusted models and evaluated by continuous scale association. The mean value of circulating 2-methylbutyric acid was 0.22 ± 0.02 µM, which was negatively associated with bone morphogenetic protein 6 (BMP-6) according to the false discovery rate (FDR) multiple testing adjustment method. The 2-methylbutyric acid level remained negatively associated with BMP-6 (β coefficient -1.00, 95% confidence interval -1.45 to -0.55,
< 0.001) after controlling for other CV risk factors in multivariable models. The cubic spline curve demonstrated a linear relationship. In conclusion, circulating 2-methylbutyric acid level was negatively associated with BMP-6, suggesting that this pathway maybe involved in vascular health in patients undergoing HD. However, further in vitro work is still needed to validate the translation of the mechanistic pathways.